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Compound of Interest

Compound Name: SJ000291942

Cat. No.: B15543896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Product Information
Product Name: SJ000291942

Chemical Formula: C₁₆H₁₅FN₂O₄

Molecular Weight: 318.30 g/mol

CAS Number: 425613-09-8

Mechanism of Action: SJ000291942 is a potent activator of the canonical Bone Morphogenetic

Protein (BMP) signaling pathway.[1][2][3][4] It functions by modulating the TGF-beta/Smad

signaling cascade, leading to the phosphorylation and activation of SMAD1/5/8 transcription

factors.[5][6]

Solubility and Storage
Proper handling and storage of SJ000291942 are critical for maintaining its stability and

activity.

Table 1: Solubility Data
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Solvent Concentration Notes

DMSO 64 mg/mL (201.06 mM)

Use fresh, anhydrous DMSO

as the compound is sensitive

to moisture, which can reduce

solubility.[1][7]

Ethanol 12 mg/mL

Water Insoluble

Table 2: Storage Conditions

Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years

Stock Solution (in

DMSO)
-80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

-20°C 1 month

Signaling Pathway
SJ000291942 activates the canonical BMP signaling pathway, a crucial regulator of embryonic

development and tissue homeostasis. The binding of BMP ligands to their receptors initiates a

signaling cascade that culminates in the regulation of target gene expression.
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Seed C2C12 cells

Culture to 80-90% confluency

Induce differentiation with
SJ000291942

Change medium every 2-3 days

Assess osteogenic markers

 

Collect zebrafish embryos

Treat with SJ000291942
(4-8 cell stage)

Incubate at 28.5°C

Phenotypic analysis
(24 & 48 hpf)

Molecular analysis (optional)

 

Cell treatment with SJ000291942

Cell lysis

Protein quantification

SDS-PAGE & Western Blot

Primary antibody incubation
(p-SMAD1/5/8)

Secondary antibody incubation

Signal detection

Stripping & Re-probing
(Total SMAD / Loading Control)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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